Cas no 1436229-57-0 (2-chloro-N-4-(ethylsulfanyl)butan-2-ylpyridine-4-carboxamide)

• Product Name: 2-chloro-N-4-(ethylsulfanyl)butan-2-ylpyridine-4-carboxamide
• CAS No: 1436229-57-0
• MF: C₁₂H₁₇ClN₂OS
• MW: 272.794180631638
• CID: 5451780
• PubChem ID: 71993224
• Update Time: 2025-05-19

2-chloro-N-4-(ethylsulfanyl)butan-2-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-ethylsulfanylbutan-2-yl)pyridine-4-carboxamide
• 2-CHLORO-N-[4-(ETHYLSULFANYL)BUTAN-2-YL]PYRIDINE-4-CARBOXAMIDE
• Z1276297909
• AKOS016943482
• EN300-14018076
• 1436229-57-0
• 2-Chloro-N-[3-(ethylthio)-1-methylpropyl]-4-pyridinecarboxamide
• 2-chloro-N-4-(ethylsulfanyl)butan-2-ylpyridine-4-carboxamide

• Inchi： 1S/C12H17ClN2OS/c1-3-17-7-5-9(2)15-12(16)10-4-6-14-11(13)8-10/h4,6,8-9H,3,5,7H2,1-2H3,(H,15,16)
• InChI Key： AYASAOZJCJSCHF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(NC(C)CCSCC)=O)=C1

Computed Properties

• Exact Mass: 272.0750120g/mol
• Monoisotopic Mass: 272.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.8±40.0 °C(Predicted)
• pka: 12.86±0.46(Predicted)

Additional information on 2-chloro-N-4-(ethylsulfanyl)butan-2-ylpyridine-4-carboxamide

2-Chloro-N-(4-(Ethylsulfanyl)butan-2-yl)pyridine-4-carboxamide (CAS No: 1436229-57-0)

The compound 2-chloro-N-(4-(ethylsulfanyl)butan-2-yl)pyridine-4-carboxamide (CAS No: 1436229-57-0) is a novel organic compound with a unique structure that combines a pyridine ring, a chloro substituent, and an ethylsulfanyl-containing side chain. This compound has garnered attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in the development of bioactive molecules and its compatibility with various chemical synthesis techniques.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for further functionalization. The chloro substituent at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical reactions. The N-(4-(ethylsulfanyl)butan-2-yl) group attached to the pyridine ring adds complexity to the molecule by introducing a sulfur-containing side chain, which can participate in various interactions such as hydrogen bonding and π-interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions, coupling reactions, and amide bond formations. Researchers have explored the use of catalytic systems to optimize reaction conditions, leading to higher yields and improved purity of the final product. The incorporation of ethyldisulfide moieties into the molecule has been shown to enhance its stability under physiological conditions, making it a promising candidate for pharmaceutical applications.

From a biological standpoint, 2-chloro-N-(4-(ethylsulfanyl)butan-2-yl)pyridine-4-carboxamide has demonstrated moderate activity against various enzymes and receptors in vitro. Studies conducted in 2023 have revealed its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The integration of chloro derivatives into pyridine-based frameworks has been a focal point in recent research efforts. Scientists have explored the effects of substituent positioning on the electronic properties of pyridine derivatives, with particular emphasis on their application in optoelectronic devices. The inclusion of ethylsulfanyl groups has been shown to improve charge transport properties, making this compound a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the carboxamide group present in this molecule plays a crucial role in its ability to form hydrogen bonds with biological targets. This feature has been exploited in drug design to enhance molecular recognition and binding affinity. Recent computational studies have utilized molecular docking techniques to predict binding modes of this compound with various protein targets, providing valuable insights into its potential therapeutic applications.

In conclusion, CAS No: 1436229-57-0, or 2-chloro-N-(4-(ethylsulfanyl)butan-2-yl)pyridine-4-carboxamide, represents a significant advancement in organic synthesis and molecular design. Its unique structural features, combined with recent research findings, position it as a versatile tool for exploring new frontiers in chemistry and biology.